Cas no 1822574-14-0 (Benzeneacetic acid, 3-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-4-hydroxy-)

• Product Name: Benzeneacetic acid, 3-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-4-hydroxy-
• CAS No: 1822574-14-0
• MF: C₁₃H₁₆BrNO₅
• MW: 346.173843383789
• CID: 5253655
• PubChem ID: 22753538
• Update Time: 2025-05-23

Benzeneacetic acid, 3-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-4-hydroxy-
• 2-(3-bromo-4-hydroxyphenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid
• 1822574-14-0
• EN300-392373

• Inchi： 1S/C13H16BrNO5/c1-13(2,3)20-12(19)15-10(11(17)18)7-4-5-9(16)8(14)6-7/h4-6,10,16H,1-3H3,(H,15,19)(H,17,18)
• InChI Key： UYHAGBGUYCTQPD-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C(=O)O)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 345.02119g/mol
• Monoisotopic Mass: 345.02119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.524±0.06 g/cm3(Predicted)
• Boiling Point: 480.2±45.0 °C(Predicted)
• pka: 3.54±0.10(Predicted)

Additional information on Benzeneacetic acid, 3-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-4-hydroxy-

Benzeneacetic Acid, 3-Bromo-α-[[(1,1-Dimethylethoxy)Carbonyl]Amino]-4-Hydroxy-

Benzeneacetic acid, also known as 3-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-4-hydroxy-benzeneacetic acid, is a complex organic compound with the CAS number 1822574-14-0. This compound is characterized by its unique structure, which includes a benzene ring substituted with a bromine atom at the 3-position, a hydroxyl group at the 4-position, and an amino group protected by a tert-butoxycarbonyl (Boc) group at the α-position of the acetic acid moiety. The presence of these functional groups makes this compound highly versatile and valuable in various chemical and biochemical applications.

The synthesis of this compound typically involves multi-step reactions, often starting from bromobenzene derivatives. The introduction of the hydroxyl group and the amino group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and stereochemical control have significantly improved the synthesis of such compounds, making them more accessible for research and industrial applications.

One of the most notable applications of benzeneacetic acid derivatives is in the field of pharmaceuticals. The Boc-protected amino group allows for controlled deprotection during drug synthesis, enabling the construction of complex molecules with high precision. Additionally, the hydroxyl group at the 4-position can participate in hydrogen bonding, which is crucial for bioavailability and target binding in drug design.

Recent studies have explored the use of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have utilized its structure to develop inhibitors for kinases and other enzymes involved in disease pathways. The bromine substituent at the 3-position plays a critical role in modulating the electronic properties of the molecule, enhancing its binding affinity to target proteins.

In addition to pharmaceutical applications, this compound has found utility in materials science. Its aromatic ring and functional groups make it a promising candidate for use in organic electronics and advanced materials. Current research is focused on optimizing its properties for applications such as organic light-emitting diodes (OLEDs) and sensors.

The study of benzeneacetic acid derivatives has also contributed to our understanding of chemical reactivity and selectivity. For example, investigations into the stereochemical outcomes of reactions involving this compound have provided valuable insights into asymmetric synthesis methodologies. These findings are particularly relevant for the production of chiral drugs and agrochemicals.

In terms of environmental impact, researchers are exploring green chemistry approaches to synthesize this compound. Methods such as catalytic hydrogenation and enzymatic transformations are being investigated to reduce waste and improve sustainability. These efforts align with global initiatives to promote eco-friendly chemical processes.

The versatility of this compound is further highlighted by its role in combinatorial chemistry libraries. Its structure serves as a scaffold for generating diverse molecular entities, accelerating drug discovery efforts. High-throughput screening techniques have enabled rapid assessment of its derivatives' biological activities, facilitating lead optimization.

In conclusion, benzeneacetic acid, specifically its 3-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-4-hydroxy derivative (CAS No: 1822574-14-0), is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthetic methods and application development, positions it as a key player in modern chemistry research.